Cas no 1864388-08-8 (3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1864388-08-8
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5182215
• Update Time: 2026-03-05

3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((3-hydroxybutyl)amino)thietane 1,1-dioxide
• 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-6(9)2-3-8-7-4-12(10,11)5-7/h6-9H,2-5H2,1H3
• InChI Key： JORRURZSWTUMGR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCCC(O)C)C1

Additional information on 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione

Professional Introduction to Compound with CAS No. 1864388-08-8 and Product Name: 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione

The compound with the CAS number 1864388-08-8 and the product name 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions. The molecular framework of this compound incorporates a thietane core, which is a sulfur-containing heterocycle, combined with an amine functional group and a hydroxybutyl side chain. Such structural features make it a versatile candidate for further exploration in drug design and synthesis.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to interact with biological targets in unique ways. The thietane ring system in this compound provides a stable yet flexible scaffold that can be modified to enhance binding affinity and selectivity. This structural motif has been increasingly studied for its potential in modulating enzyme activity and receptor interactions, making it particularly relevant for the development of novel therapeutic agents.

The presence of the (3-hydroxybutyl)amino group adds another layer of functionality to the molecule. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can significantly influence the compound's solubility, bioavailability, and interactions with biological targets. Additionally, the amine group serves as a nucleophilic center that can undergo various chemical modifications, such as coupling reactions or derivatization, to tailor its pharmacological properties.

Current research in the field of chemical biology has demonstrated that compounds with similar structural features exhibit promising activities in various disease models. For instance, derivatives of thietane have shown potential in inhibiting certain kinases and enzymes implicated in inflammatory responses and cancer progression. The 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione molecule may leverage these properties through its designed interactions with biological macromolecules.

In vitro studies have begun to explore the pharmacokinetic and pharmacodynamic profiles of this compound. Preliminary data suggest that it exhibits favorable solubility characteristics, which is crucial for formulation development. Moreover, preliminary toxicity assays indicate that the compound is well-tolerated at tested doses, paving the way for further preclinical investigations. These findings are encouraging and warrant deeper exploration into its potential therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and enantioselective synthesis, have been employed to construct the desired molecular framework efficiently. The synthetic route not only highlights the synthetic prowess but also underscores the compound's feasibility for large-scale production if needed.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery programs. By modifying specific functional groups or introducing additional moieties, researchers can generate a library of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel bioactive compounds. The thietane core provides a robust platform for such structural diversification while maintaining key pharmacophoric elements.

The integration of computational chemistry tools has further accelerated the understanding of this compound's behavior. Molecular modeling studies have been conducted to predict how it interacts with potential biological targets at an atomic level. These simulations provide valuable insights into binding modes and affinity predictions, which are critical for optimizing lead compounds into viable drug candidates.

Future directions in research may focus on exploring the compound's efficacy in vivo using relevant disease models. Animal studies could provide crucial data on its therapeutic potential and side effect profiles before human trials are considered. Additionally, investigating its mechanism of action will be essential to understand how it exerts its effects at a molecular level.

The versatility of 3-[(3-hydroxybutyl)amino]-1λ?-thietane-1,1-dione extends beyond traditional pharmaceutical applications; it also holds promise in other areas such as agrochemicals or material science where sulfur-containing heterocycles are known to contribute unique functionalities. Continued exploration into its derivatives could uncover unexpected uses that may not have been initially anticipated.

In conclusion,1864388-08-8 represents an intriguing compound with significant potential in modern drug discovery efforts thanks to its well-designed molecular architecture combining a thietane core with functionalized side chains like hydroxylated amine groups. Its favorable physicochemical properties combined with preliminary promising results make it an attractive candidate for further investigation across multiple disciplines within chemical biology and medicinal chemistry.